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An In-Depth Technical Guide to the Environmental Fate and Impact of Antioxidant 1076

Abstract
Antioxidant 1076 (AO-1076), chemically known as Octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate, is a high molecular weight, sterically hindered phenolic

antioxidant. It is a cornerstone stabilizer in the polymer industry, prized for its efficacy in

preventing thermo-oxidative degradation in a vast array of organic substrates, including

polyolefins, styrenics, elastomers, and adhesives.[1][2][3] Its low volatility and high resistance

to extraction make it ideal for ensuring the longevity and color stability of materials during high-

temperature processing and throughout their service life.[3][4][5] Despite its widespread use

and classification as non-polluting and non-toxic, its introduction into the environment, primarily

through the lifecycle of plastic products, necessitates a thorough understanding of its

environmental behavior, persistence, and potential ecological impact.[6] This guide provides a

comprehensive technical analysis of the environmental fate of AO-1076, synthesizing data on

its physicochemical properties, degradation pathways, bioaccumulation potential, and

ecotoxicity to support informed research and risk assessment.
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The environmental journey of any chemical is dictated by its intrinsic physicochemical

properties. For AO-1076, its high molecular weight and pronounced lipophilicity are the defining

characteristics that govern its distribution and persistence. Its extremely low water solubility

indicates that it will not remain in the aqueous phase but will instead partition to more lipophilic

compartments such as sediment, soil organic matter, and biota.

Property Value Source

Chemical Name
Octadecyl 3-(3,5-di-tert-butyl-

4-hydroxyphenyl)propionate
[4][7]

CAS Number 2082-79-3 [4][8]

Molecular Formula C₃₅H₆₂O₃ [8][9]

Molecular Weight 530.86 g/mol [4][8][9]

Appearance
White to off-white

powder/crystals
[7][8]

Melting Point 50-55 °C [8][9][10]

Water Solubility
< 0.01% w/w; 2.85 µg/L at

20°C
[1][7][9][10]

Vapor Pressure 2.5 x 10⁻⁷ Pa at 20°C [10]

Log Kow (Octanol-Water

Partition Coeff.)
> 12 (Estimated) -

Note: The Log Kow value is estimated based on the high lipophilicity and extremely low water

solubility; experimental values are difficult to obtain for substances this hydrophobic.

Environmental Release and Distribution
The primary pathway for AO-1076 entering the environment is not through direct discharge

during manufacturing, where modern facilities have systems to capture waste, but rather

through the lifecycle of the consumer and industrial products it stabilizes.[11]
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Leaching from Plastics: The most significant release mechanism is the slow migration and

leaching of AO-1076 from the polymer matrix of finished goods.[11][12] This occurs in

landfills, where plastics are disposed of, and directly in aquatic and terrestrial environments

through plastic pollution. Studies have demonstrated that AO-1076 can migrate from plastic

films, especially under conditions of elevated temperature.[13]

Wastewater Treatment Plants (WWTPs): While direct industrial discharge is limited, AO-1076

has been detected at low, ng/L levels in the effluent of WWTPs, indicating that it can be

washed off products or released from industrial processes and enter the wastewater stream.

[14] Its hydrophobic nature means it will preferentially adsorb to sewage sludge.

Once released, AO-1076's low water solubility and low volatility dictate its partitioning into solid

and organic phases. It will not persist in the atmosphere but will rapidly associate with soil and

sediment.
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Fig. 1: Environmental distribution pathways for Antioxidant 1076.

Environmental Fate: Degradation and Persistence
The stability that makes AO-1076 an excellent antioxidant also contributes to its environmental

persistence. Degradation occurs slowly through both abiotic and biotic pathways.

Abiotic Degradation
AO-1076 is stable under normal environmental conditions.[8][9]
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Hydrolysis: As an ester, AO-1076 has the potential to undergo hydrolysis. However, studies

suggest that under environmental pH conditions, this process is very slow. Some research

indicates that hydrolysis may occur, leading to the formation of 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionic acid and octadecanol, especially in water-based systems, though

this is not considered a primary degradation route in the environment.[15]

Photolysis: The molecule is generally stable to light.[1][4] Direct photolysis in the

environment is not expected to be a significant degradation pathway.

Biotic Degradation
The large, sterically hindered structure of AO-1076 presents a challenge for microbial

degradation.

Aerobic Biodegradation: It is not readily biodegradable. However, under aerobic conditions,

biodegradation can occur, leading to the formation of the corresponding carboxylic acid

metabolite, 3-(3,5-di-tert-butyl-4-hydroxyphenyl) propionate.[11] The long octadecyl chain is

expected to biodegrade more readily than the sterically hindered phenolic ring.

Overall Persistence: While some degradation occurs, the overall rate is slow. However, one

safety data sheet indicates that the substance is not considered to be persistent,

bioaccumulative, and toxic (PBT).[16] This suggests that while degradation is not rapid, it is

sufficient to prevent it from meeting the strict criteria for "persistent."
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Fig. 2: Potential degradation pathways for Antioxidant 1076.

Bioaccumulation and Ecotoxicity
Bioaccumulation Potential
Given its high lipophilicity (hydrophobicity) and low water solubility, AO-1076 has a theoretical

potential to bioaccumulate in organisms. However, its high molecular weight ( > 530 g/mol )

may limit its ability to pass through biological membranes, a key factor in bioaccumulation.

Regulatory assessments and safety data sheets have concluded that AO-1076 is not

considered to be bioaccumulative.[16]

Ecotoxicological Profile
A significant body of evidence indicates that AO-1076 has a very low order of toxicity to aquatic

organisms. A critical factor in its ecotoxicological profile is that its toxicity thresholds are

consistently higher than its maximum water solubility. This means that under realistic

environmental conditions, it is not possible to dissolve enough AO-1076 in water to reach

concentrations that would cause acute harm to aquatic life.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.chemicalbook.com/msds/antioxidant-1076.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism
Group

Test Type Endpoint
Result
(mg/L)

Key Finding Source

Fish Acute (96 h) LC50 > 100

Tested above

maximum

solubility

Aquatic

Invertebrates

(Daphnia

magna)

Acute (48 h) EC50 > 100

Tested above

maximum

solubility

Aquatic

Invertebrates

(Daphnia

magna)

Chronic (21

d)
NOEC ≥ 2

No toxic

effects within

solubility

range

Algae

(Scenedesmu

s sp.)

Acute (72 h) EC50 > 30 -

Microorganis

ms (Activated

Sludge)

- - -

Inhibition not

anticipated at

low

concentration

s

Conclusion on Ecotoxicity: There is a high probability that AO-1076 is not acutely harmful to

aquatic organisms because no toxic effects occur within its range of solubility. The primary risk

is not direct aquatic toxicity but its persistence and potential for long-term impacts in sediment

and soil.

Analytical Methodologies
The accurate quantification of AO-1076 in complex environmental matrices is essential for

exposure and risk assessment. Due to its low concentrations and the complexity of matrices

like sediment and wastewater, sophisticated analytical protocols are required. High-

Performance Liquid Chromatography (HPLC) is the predominant technique.[17]
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Experimental Protocol: Determination of AO-1076 in
Industrial Wastewater
This protocol outlines a generalized workflow based on established methods for analyzing

phenolic antioxidants in aqueous samples.[14][18]

Objective: To quantify the concentration of Antioxidant 1076 in an industrial wastewater sample.

Methodology:

Sample Collection: Collect a 1 L representative wastewater sample in an amber glass bottle

to prevent photodegradation. Store at 4°C until analysis.

Sample Preparation (Solid-Phase Extraction - SPE): a. Filter the water sample through a

0.45 µm glass fiber filter to remove suspended solids. b. Condition an SPE cartridge (e.g.,

modified styrene-divinylbenzene polymer) by passing methanol followed by deionized water.

c. Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 5-10

mL/min. AO-1076 will be retained on the sorbent. d. Wash the cartridge with deionized water

to remove interferences. e. Dry the cartridge thoroughly under a stream of nitrogen. f. Elute

the retained AO-1076 from the cartridge using a small volume (e.g., 5-10 mL) of a suitable

organic solvent, such as acetonitrile or a mixture of acetonitrile and isopropanol.

Concentration and Reconstitution: a. Evaporate the eluate to near dryness under a gentle

stream of nitrogen at a controlled temperature (e.g., 40°C). b. Reconstitute the residue in a

small, precise volume (e.g., 1 mL) of the mobile phase to be used for HPLC analysis.

Instrumental Analysis (HPLC-UV): a. Instrument: High-Performance Liquid Chromatograph

with a UV detector. b. Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm

particle size). c. Mobile Phase: A gradient of acetonitrile and water is typically used to

achieve good separation.[17] d. Flow Rate: 1.0 mL/min. e. Injection Volume: 10-20 µL. f.

Detection: UV detector set at a wavelength of ~277 nm.

Quantification: a. Prepare a series of calibration standards of AO-1076 in the mobile phase.

b. Generate a calibration curve by plotting the peak area against the concentration of the

standards. c. Quantify the AO-1076 concentration in the sample by comparing its peak area

to the calibration curve.
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Fig. 3: General analytical workflow for AO-1076 in aqueous samples.

Conclusion and Outlook
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Antioxidant 1076 is a highly effective and widely used polymer stabilizer with a favorable

toxicological profile. Its environmental fate is characterized by low water solubility, leading to

partitioning into soil and sediment. While it is not readily biodegradable, it is not considered to

meet the criteria for a persistent, bioaccumulative, and toxic (PBT) substance. Crucially, its

potential for ecotoxicity is significantly mitigated by its extremely low water solubility, which

prevents aqueous concentrations from reaching levels that are acutely harmful to aquatic

organisms.

The primary environmental concern associated with AO-1076 is its persistence and potential for

release from the vast global stock of plastic products. Future research should focus on:

Long-term fate in sediments and soils: Understanding the ultimate fate of AO-1076 and its

degradation products in these environmental sinks.

Leaching rates from microplastics: Quantifying the release of AO-1076 from weathered

microplastics to better model environmental exposure.

Chronic, low-dose exposure effects: Investigating potential subtle, long-term effects on

sediment-dwelling organisms.

For researchers and drug development professionals, this guide underscores that while AO-

1076 is a substance of low direct toxicological concern, its environmental presence is

intrinsically linked to the broader issue of plastic pollution. Understanding its behavior is a key

piece in the comprehensive risk assessment of chemicals in the modern world.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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